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Compound of Interest

Compound Name: t-Boc-Aminooxy-PEG4-NHS ester

Cat. No.: B8104433 Get Quote

Researchers and drug development professionals handling t-Boc-Aminooxy-PEG4-NHS
ester must adhere to strict disposal protocols to ensure laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the proper disposal of

this chemical, aligning with standard laboratory safety practices.

Immediate Safety and Handling Precautions
Before disposal, it is crucial to handle t-Boc-Aminooxy-PEG4-NHS ester with care. While

specific hazard classifications for this compound are not extensively documented, related

compounds are considered extremely hazardous to water. Therefore, preventing release into

the environment is paramount. Always consult the Safety Data Sheet (SDS) for the most

detailed safety information. General handling precautions include wearing appropriate personal

protective equipment (PPE), such as gloves, lab coats, and safety glasses.

Quantitative Data Summary
For quick reference, the table below summarizes key data for t-Boc-Aminooxy-PEG4-NHS
ester and related compounds, highlighting information pertinent to safety and disposal.
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Property Value Source

Chemical Formula C₂₀H₃₄N₂O₁₁ BroadPharm[1]

Molecular Weight 478.5 g/mol BroadPharm[1]

Storage -20°C BroadPharm[1]

Solubility DMSO, DCM, DMF BroadPharm[1]

Water Hazard Class

WGK 3 (Self-assessment):

Extremely hazardous for water

(for a related compound)

Carl ROTH[2]

Step-by-Step Disposal Protocol
The proper disposal of t-Boc-Aminooxy-PEG4-NHS ester should be conducted in accordance

with institutional and local regulations for chemical waste. The following is a general

experimental protocol for its disposal:

Waste Identification and Segregation:

Identify all waste streams containing t-Boc-Aminooxy-PEG4-NHS ester, including pure

compound, contaminated solutions, and used labware (e.g., pipette tips, vials).

Segregate this waste from other laboratory waste to prevent accidental reactions.

Containerization:

Use a dedicated, properly labeled, and leak-proof hazardous waste container.

The label should clearly state "Hazardous Waste" and list the chemical name: "t-Boc-
Aminooxy-PEG4-NHS ester" and its concentration.

Neutralization of Reactive Groups (if necessary and permissible):

The NHS ester group is reactive towards amines. If required by your institution's waste

management plan, quenching of the NHS ester may be performed by adding an excess of

a primary amine (e.g., Tris or glycine) in an appropriate solvent.
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The t-Boc protecting group can be removed under mild acidic conditions. Avoid mixing with

strong acids unless it is part of a specific, approved neutralization protocol, as this could

alter the waste's properties.

Aqueous Waste:

Due to the high water hazard classification of similar compounds, do not dispose of

aqueous solutions containing this chemical down the drain.

Collect all aqueous waste in the designated hazardous waste container.

Solid Waste:

Collect unused or expired solid t-Boc-Aminooxy-PEG4-NHS ester in its original container

or a suitable, labeled waste container.

Contaminated labware such as gloves, wipes, and weighing paper should be placed in a

designated solid hazardous waste container.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of t-Boc-
Aminooxy-PEG4-NHS ester.
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Disposal workflow for t-Boc-Aminooxy-PEG4-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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